Cas no 1814901-03-5 (NH-bis(PEG3-Boc))

• Product Name: NH-bis(PEG3-Boc)
• CAS No: 1814901-03-5
• MF: C₂₆H₅₁NO₁₀
• MW: 537.683849573135
• CID: 3046333
• PubChem ID: 123132148
• Update Time: 2025-11-03

NH-bis(PEG3-Boc) Chemical and Physical Properties

Names and Identifiers

• NH-bis(PEG3-t-butyl ester)
• NH-bis(PEG3-Boc)
• NH-(PEG3-t-butyl ester)2
• HN-(PEG3-CH2CH2COOtBu)2
• 4,7,10,16,19,22-Hexaoxa-13-azapentacosanedioic acid, 1,25-bis(1,1-dimethylethyl) ester
• MS-29925
• DA-66067
• CS-0115117
• C70633
• SCHEMBL26689416
• 1,25-di-tert-butyl 4,7,10,16,19,22-hexaoxa-13-azapentacosanedioate
• NH-BIS(PEG3-T-BUTYLESTER)
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethylamino]ethoxy]ethoxy]ethoxy]propanoate
• 1814901-03-5
• NH-(PEG3-t-butylester)2
• di-tert-butyl 4,7,10,16,19,22-hexaoxa-13-azapentacosanedioate
• BP-23234
• AKOS040742294
• HY-140257

• Inchi： 1S/C26H51NO10/c1-25(2,3)36-23(28)7-11-30-15-19-34-21-17-32-13-9-27-10-14-33-18-22-35-20-16-31-12-8-24(29)37-26(4,5)6/h27H,7-22H2,1-6H3
• InChI Key： JZUKFOGFKFISJE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCOCCOCCOCCNCCOCCOCCOCCC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 537.35129682g/mol
• Monoisotopic Mass: 537.35129682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 28
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on NH-bis(PEG3-Boc)

Professional Introduction to Compound with CAS No. 1814901-03-5 and Product Name: NH-bis(PEG3-Boc)

The compound with the CAS number 1814901-03-5 and the product name NH-bis(PEG3-Boc) represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development, particularly in the realm of targeted therapy and biomaterials. The inclusion of polyethylene glycol (PEG) units and the protection of amine groups via Boc (tert-butoxycarbonyl) moieties introduces a multifaceted functionality that enhances both stability and bioavailability.

In recent years, the integration of PEG into therapeutic molecules has become a cornerstone in medicinal chemistry, primarily due to its ability to prolong circulation time in the bloodstream, reduce immunogenicity, and improve pharmacokinetic profiles. The specific modification NH-bis(PEG3-Boc) suggests a dual-amine protected PEGylated derivative, which is particularly useful in the synthesis of complex biomolecules such as antibodies, enzymes, and peptide-based drugs. This configuration allows for controlled deprotection under specific conditions, facilitating the conjugation of therapeutic agents without compromising structural integrity.

Current research in the pharmaceutical industry increasingly emphasizes the development of precision medicine approaches, where targeted delivery systems play a pivotal role. The compound NH-bis(PEG3-Boc) aligns well with this trend, offering a versatile platform for creating site-specific drug conjugates. For instance, studies have demonstrated its efficacy in coupling small-molecule drugs to antibodies for enhanced tumor accumulation and reduced off-target effects. This has been particularly relevant in oncology, where targeted therapies aim to maximize therapeutic efficacy while minimizing systemic toxicity.

The Boc protection on the amine groups provides an additional layer of control during synthetic workflows. This protection strategy is critical in multi-step syntheses where selective deprotection is necessary to avoid unwanted side reactions. The stability imparted by Boc groups ensures that the compound remains inert under various storage conditions, thereby maintaining its integrity until it is ready for final conjugation or further derivatization.

Recent advancements in polymer chemistry have also highlighted the role of PEGylation in modulating protein-drug interactions. The NH-bis(PEG3-Boc) structure exemplifies how tailored molecular weights and functionalities can be engineered to achieve desired pharmacokinetic properties. For example, PEG chains with lengths around 3 kDa have been shown to exhibit optimal stealth characteristics, effectively masking immunogenic epitopes while preserving biological activity. This balance is crucial for developing biopharmaceuticals that can withstand metabolic clearance and immune surveillance.

The compound’s potential extends beyond drug conjugation; it serves as an excellent intermediate in the synthesis of more complex biomaterials. Researchers are exploring its utility in creating hydrogels for tissue engineering applications, where controlled degradation rates and biocompatibility are essential. The PEG units contribute to hydrophilicity, promoting water solubility and biocompatibility, while the Boc-protected amine groups allow for post-synthetic modifications without premature cleavage.

In conclusion, the compound with CAS number 1814901-03-5 and product name NH-bis(PEG3-Boc) represents a sophisticated tool in modern pharmaceutical chemistry. Its unique combination of PEGylation and Boc protection offers unparalleled flexibility in drug development pipelines. As research continues to evolve toward more personalized and effective therapeutic strategies, compounds like NH-bis(PEG3-Boc) are poised to play a central role in advancing next-generation biopharmaceuticals.